3-(Ethoxycarbonyl)-4-ethylcyclopentyl 4-nitrobenzoate

• Molecular Formula: C17H21NO6
• Molecular Weight: 335.4 g/mol
• IUPAC Name: (3-ethoxycarbonyl-4-ethylcyclopentyl) 4-nitrobenzoate
• InChI: InChI=1S/C17H21NO6/c1-3-11-9-14(10-15(11)17(20)23-4-2)24-16(19)12-5-7-13(8-6-12)18(21)22/h5-8,11,14-15H,3-4,9-10H2,1-2H3
• InChI Key: KBKMGKRISRHOCA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC(CC1C(=O)OCC)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

3-(Ethoxycarbonyl)-4-ethylcyclopentyl 4-nitrobenzoate is a useful research compound. Its molecular formula is C17H21NO6 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To triphenylphosphine (34.9 g, 133 mmol) in THF (150 mL) at about 0° C. was added a solution of DIAD (26.2 mL, 133 mmol) in THF (20 mL) through an additional funnel. After about 30 min, a solution of 4-nitrobenzoic acid (22.26 g, 133 mmol) in THF (150 mL) was added followed by a solution of a scalemic mixture enriched with (1S,2R,4S)-ethyl 2-ethyl-4-hydroxycyclopentanecarboxylate (16.54 g, 89 mmol) in THF (20 mL) and triethylamine (55.7 mL, 400 mmol). After about 1 h, the ice water bath was removed and the reaction mixture was stirred at ambient temperature for about 16 h. The reaction mixture was diluted with heptane (800 mL), washed with water (200 mL), saturated aqueous NaHCO3 (150 mL) and brine (150 mL), dried over anhydrous MgSO4, filtered, and concd under reduced pressure. After about 300 mL of solvent was removed, the solid was filtered off and washed with heptane (25 mL). The filtrate was concentrated under reduced pressure and the residue was purified using silica gel chromatography eluting with 10-40% EtOAc in heptane to give a scalemic mixture enriched with (1R,3S,4R)-3-(ethoxycarbonyl)-4-ethylcyclopentyl 4-nitrobenzoate (26.77 g, 90%): LC/MS (Table 1, Method b) Rt=2.84 min; MS m/z: 394 (M−H)−.